Cas no 1179479-34-5 (N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179479-34-5
• MF: C₁₇H₂₂Cl₂N₆
• MW: 381.302780628204
• CID: 5472463
• PubChem ID: 18584607
• Update Time: 2025-06-09

N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• AKOS016397098
• 1179479-34-5
• F2798-0028
• SR-01000916464
• N-(4-chlorophenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine;hydrochloride
• N-(4-chlorophenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• SR-01000916464-1

• Inchi： 1S/C17H21ClN6.ClH/c18-13-5-7-14(8-6-13)19-15-20-16(23-9-1-2-10-23)22-17(21-15)24-11-3-4-12-24;/h5-8H,1-4,9-12H2,(H,19,20,21,22);1H
• InChI Key： UPFATVVNBMZPDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=NC(=NC(=N1)N1CCCC1)N1CCCC1.Cl

Computed Properties

• Exact Mass: 380.1283001g/mol
• Monoisotopic Mass: 380.1283001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

Comprehensive Overview of N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179479-34-5)

N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179479-34-5) is a specialized triazine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique triazine core substituted with pyrrolidine groups and a 4-chlorophenyl moiety, making it a subject of interest for its potential bioactivity. Researchers are increasingly exploring its applications in drug discovery and molecular design, particularly in targeting enzymes or receptors involved in metabolic pathways.

The structural complexity of N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride highlights its versatility. The pyrrolidine rings contribute to its lipophilicity, which is crucial for membrane permeability in biological systems. Meanwhile, the chlorophenyl group enhances its binding affinity to specific protein targets. This balance of properties makes it a candidate for small-molecule therapeutics, especially in areas like kinase inhibition or GPCR modulation, which are hot topics in current biomedical research.

In the context of green chemistry and sustainable synthesis, this compound has garnered attention for its potential to be synthesized using catalytic methods or microwave-assisted reactions. These approaches align with the growing demand for eco-friendly chemical processes, a trend frequently searched in academic and industrial forums. The hydrochloride salt form (CAS No. 1179479-34-5) further improves its solubility, a critical factor for formulation development in pharmaceuticals.

From an analytical chemistry perspective, characterizing N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride requires advanced techniques such as HPLC-MS or NMR spectroscopy. These methods ensure purity and structural integrity, which are essential for preclinical studies. The compound’s stability under various pH conditions is another area of investigation, as it impacts drug delivery strategies.

The rise of computational chemistry tools has also spurred interest in this molecule. Molecular docking and QSAR modeling can predict its interactions with biological targets, reducing the need for extensive in vitro testing. Such AI-driven drug design approaches are frequently discussed in scientific literature and online platforms, reflecting their relevance to modern research.

In summary, N-(4-chlorophenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179479-34-5) represents a compelling case study in medicinal chemistry and material science. Its multifaceted applications—from therapeutic development to catalysis—make it a valuable subject for ongoing research. As the scientific community prioritizes efficient synthesis and targeted bioactivity, this compound is poised to remain a focal point in interdisciplinary studies.